Cas no 1429901-70-1 (methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate)

• Product Name: methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate
• CAS No: 1429901-70-1
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD23136099
• CID: 5559726
• Update Time: 2025-06-11

methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-isobutylureido)cyclohexanecarboxylate
• 1-(3-Isobutyl-ureido)-cyclohexanecarboxylic acid methyl ester
• methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate

• MDL： MFCD23136099
• Inchi： 1S/C13H24N2O3/c1-10(2)9-14-12(17)15-13(11(16)18-3)7-5-4-6-8-13/h10H,4-9H2,1-3H3,(H2,14,15,17)
• InChI Key： KGGVOSPIGOQJEQ-UHFFFAOYSA-N
• SMILES： C1(NC(NCC(C)C)=O)(C(OC)=O)CCCCC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 404.2±24.0 °C at 760 mmHg
• Flash Point: 198.3±22.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate

Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate (CAS No. 1429901-70-1): A Comprehensive Overview

Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate, identified by its CAS number 1429901-70-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure, has garnered attention due to its potential applications in drug development and medicinal research. The intricate arrangement of functional groups within its molecular framework makes it a subject of extensive study, particularly in the context of designing novel therapeutic agents.

The chemical structure of Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate comprises several key components that contribute to its unique properties. The presence of a cyclohexane ring substituted with an amine and a carbamate group provides a versatile scaffold for further chemical modifications. Specifically, the carbamoyl moiety and the 2-methylpropyl group introduce specific interactions that can be exploited in drug design, particularly in modulating binding affinity and selectivity.

In recent years, there has been growing interest in the development of molecules that can interact with biological targets in a highly specific manner. The cyclohexane ring in Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate serves as an excellent platform for such interactions. Its rigid structure allows for precise positioning of functional groups, enabling the compound to engage with biological receptors or enzymes in a targeted fashion. This has made it a valuable candidate for investigating potential therapeutic applications.

One of the most compelling aspects of Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate is its potential role in the development of new drugs targeting neurological disorders. The amine and carbamate groups are known to interact with various neurotransmitter systems, making this compound a promising candidate for further investigation. Recent studies have suggested that similar molecular scaffolds can modulate the activity of enzymes and receptors involved in conditions such as depression, anxiety, and neurodegenerative diseases. The unique combination of functional groups in Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate positions it as a potential lead compound for such therapeutic strategies.

The synthesis of Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the cyclohexane derivative, followed by introduction of the amine and carbamate groups. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired structural features efficiently.

In terms of pharmacological activity, preliminary studies have shown that Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate exhibits interesting properties when tested against various biological targets. Its ability to interact with specific enzymes and receptors suggests that it may have therapeutic potential in several areas. For instance, its interaction with certain neurotransmitter receptors could make it useful in treating cognitive disorders or mood disorders. Additionally, its structural features may allow it to inhibit enzymes involved in inflammation or pain pathways.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate serves as an excellent example of how structural modifications can influence pharmacological properties. By carefully designing and synthesizing compounds with specific functional groups, researchers can fine-tune their interactions with biological targets, leading to more effective and selective drugs.

In conclusion, Methyl 1-{[(2-methylpropyl)carbamoyl]amino}cyclohexane-1-carboxylate (CAS No. 1429901-70-1) is a compound with significant potential in pharmaceutical research. Its complex structure and versatile functional groups make it an attractive candidate for further investigation into various therapeutic applications. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for human diseases.